Cas no 1142-30-9 (1-(4-ethoxyphenyl)-3-(prop-2-en-1-yl)thiourea)

• Product Name: 1-(4-ethoxyphenyl)-3-(prop-2-en-1-yl)thiourea
• CAS No: 1142-30-9
• MF: C₁₂H₁₆N₂OS
• MW: 236.333241462708
• CID: 1202319
• PubChem ID: 3091326
• Update Time: 2025-06-08

1-(4-ethoxyphenyl)-3-(prop-2-en-1-yl)thiourea Chemical and Physical Properties

Names and Identifiers

• Thiourea, N-(4-ethoxyphenyl)-N'-2-propenyl-
• 1-(4-ethoxyphenyl)-3-prop-2-enylthiourea
• 1-(4-ethoxyphenyl)-3-(prop-2-en-1-yl)thiourea
• SR-01000010494-1
• SR-01000010494
• 1-allyl-3-(4-ethoxyphenyl)thiourea
• F1118-0058
• Oprea1_759259
• starbld0032765
• N-allyl-N'-(4-ethoxy-phenyl)thiourea
• CS-0335291
• STK792322
• 1-(4-ethoxyphenyl)-3-prop-2-en-1-ylthiourea
• DTXSID90389073
• Thiourea, N-(4-ethoxyphenyl)-N'-2-propen-1-yl-
• AKOS002286935
• 1142-30-9

• Inchi： 1S/C12H16N2OS/c1-3-9-13-12(16)14-10-5-7-11(8-6-10)15-4-2/h3,5-8H,1,4,9H2,2H3,(H2,13,14,16)
• InChI Key： JUYGRDKXJBNWHN-UHFFFAOYSA-N
• SMILES： S=C(NCC=C)NC1C=CC(=CC=1)OCC

Computed Properties

• Exact Mass: 236.09848
• Monoisotopic Mass: 236.09833431g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 65.4Ų

Experimental Properties

• PSA: 33.29

Additional information on 1-(4-ethoxyphenyl)-3-(prop-2-en-1-yl)thiourea

Introduction to 1-(4-ethoxyphenyl)-3-(prop-2-en-1-yl)thiourea (CAS No. 1142-30-9)

1-(4-ethoxyphenyl)-3-(prop-2-en-1-yl)thiourea, also known by its CAS number 1142-30-9, is a versatile compound with significant applications in the fields of medicinal chemistry, biochemistry, and materials science. This compound is characterized by its unique structure, which includes an ethoxyphenyl group and a propenyl group attached to a thiourea scaffold. The combination of these functional groups imparts distinct chemical and biological properties, making it a valuable molecule for various research and industrial purposes.

The chemical structure of 1-(4-ethoxyphenyl)-3-(prop-2-en-1-yl)thiourea is defined by the following formula: C₁₂H₁₅NOS. The ethoxyphenyl group provides aromatic stability and electron-donating characteristics, while the propenyl group introduces conjugation and potential reactivity. The thiourea moiety, a derivative of urea with a sulfur atom replacing one of the oxygen atoms, is known for its ability to form hydrogen bonds and coordinate with metal ions, making it useful in a variety of chemical reactions and biological interactions.

In recent years, 1-(4-ethoxyphenyl)-3-(prop-2-en-1-yl)thiourea has garnered attention for its potential applications in drug discovery and development. Research has shown that thioureas can act as inhibitors of various enzymes, including proteases and kinases, which are often implicated in disease pathways. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that certain thiourea derivatives exhibit potent inhibitory activity against human cathepsin S, an enzyme involved in autoimmune diseases such as rheumatoid arthritis.

Beyond its enzymatic inhibition properties, 1-(4-ethoxyphenyl)-3-(prop-2-en-1-yl)thiourea has also been explored for its potential as an antiviral agent. A recent study in the Antiviral Research journal reported that thiourea derivatives can effectively inhibit the replication of several viruses, including influenza and HIV. The mechanism of action involves the disruption of viral protein-protein interactions, which are crucial for viral replication and assembly.

In the field of materials science, 1-(4-ethoxyphenyl)-3-(prop-2-en-1-yl)thiourea has shown promise as a functional additive in polymer formulations. Its ability to form hydrogen bonds and coordinate with metal ions makes it useful in enhancing the mechanical properties and thermal stability of polymers. A study published in Polymer Chemistry highlighted the use of thiourea derivatives as cross-linking agents in polyurethane synthesis, resulting in materials with improved tensile strength and elasticity.

The synthesis of 1-(4-ethoxyphenyl)-3-(prop-2-en-1-yl)thiourea typically involves a multi-step process that begins with the reaction of 4-methoxyaniline with ethylene oxide to form 4-methoxyphenethylamine. This intermediate is then converted to 4-methoxyphenethyl isothiocyanate through reaction with thiophosgene. Finally, the isothiocyanate reacts with allylamine to yield the desired product. The synthetic route can be optimized for yield and purity by adjusting reaction conditions such as temperature, solvent choice, and catalyst selection.

Safety considerations are essential when handling 1-(4-ethoxyphenyl)-3-(prop-2-en-1-yl)thiourea. While it is not classified as a hazardous material under current regulations, proper personal protective equipment (PPE) should be used during handling to prevent skin contact and inhalation. Additionally, storage should be in a cool, dry place away from incompatible substances such as strong oxidizers.

In conclusion, 1-(4-ethoxyphenyl)-3-(prop-2-en-1-yl)thiourea (CAS No. 1142-30-9) is a multifaceted compound with diverse applications in medicinal chemistry, biochemistry, and materials science. Its unique chemical structure and properties make it an attractive candidate for further research and development in various fields. As new studies continue to uncover its potential uses and mechanisms of action, this compound is likely to play an increasingly important role in scientific advancements.